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Compound of Interest

Compound Name: Fructo-oligosaccharide DP11

Cat. No.: B1165458

Get Quote

Executive Summary: Operational Safety
Status

Parameter Status Action Code

GHS Classification Non-Hazardous GREEN

RCRA Status
Not Listed (Not P, U, F, or K

listed)
Standard Waste

Toxicity Non-Toxic / Biodegradable Low Risk

Primary Disposal Risk
Biological Oxygen Demand

(BOD)

Do not drain dispose in bulk

(>1 kg)

Immediate Directive: FOS DP11 is chemically benign. For small-scale laboratory quantities

(analytical standards, <10 g), it may be disposed of as general solid waste or dissolved and

flushed via sanitary sewer, contingent on local facility wastewater permits. For bulk quantities,

drain disposal is prohibited due to high BOD load on treatment systems.
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Material Safety Profile & Technical Identity
To ensure scientific integrity, we must first establish the chemical nature of the material to justify

the disposal method.

Chemical Name: Fructo-oligosaccharide (Degree of Polymerization ~11)[1]

Common Synonyms: FOS, Oligofructose, Fructan.

CAS Number: 308066-66-2 (General FOS) or 223122-07-4.[1]

Physical State: White to off-white hygroscopic powder.

Scientific Rationale for "Non-Hazardous" Classification
FOS DP11 is a polysaccharide composed of fructose units. It does not exhibit characteristics of

ignitability, corrosivity, reactivity, or toxicity (the 4 RCRA characteristics).

Toxicology: LD50 data generally exceeds 5,000 mg/kg (oral, rat), classifying it as practically

non-toxic .[1]

Ecological Impact: While non-toxic to aquatic life, carbohydrates are rapidly metabolized by

bacteria. Releasing large quantities into water systems spikes Biological Oxygen Demand

(BOD), which can deplete dissolved oxygen and harm aquatic ecosystems. This is the

primary "hidden" hazard in disposal .[1]

Step-by-Step Disposal Protocols
Select the protocol that matches your operational scale.

Protocol A: Analytical Standards (Trace Quantities < 50 g)
Context: Expired reference standards, residue in HPLC vials, or small weighing errors.

Solid Waste Route (Preferred):

Place the solid powder directly into the laboratory's General Non-Hazardous Waste bin

(trash).[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.medchemexpress.com/fructo-oligosaccharide-dp11-gf10.html
https://www.medchemexpress.com/fructo-oligosaccharide-dp11-gf10.html
https://www.medchemexpress.com/fructo-oligosaccharide-dp11-gf10.html
https://www.medchemexpress.com/fructo-oligosaccharide-dp11-gf10.html
https://www.medchemexpress.com/fructo-oligosaccharide-dp11-gf10.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165458?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensure the container is sealed to prevent attracting pests (ants/flies), as FOS is a sugar.

Aqueous Route (Conditional):

Check Local Permits: Confirm your facility's wastewater permit allows for

sugar/carbohydrate discharge.

Dilution: Dissolve the material in water (approx. 5% solution).

Discharge: Flush down the laboratory sink with copious amounts of water (20:1 water-to-

waste ratio).[1]

Container Management:

Triple Rinse: Rinse the empty vial/ampoule three times with water.

Deface Label: Remove or cross out the label to indicate the container is empty.[2]

Glass Disposal: Discard the vial in the "Broken Glass/Sharps" container.

Protocol B: Bulk Reagents (Process Waste > 1 kg)
Context: Pilot scale synthesis, expired bulk drums, or fermentation feedstock.[1]

CRITICAL WARNING:DO NOT flush bulk quantities down the drain. This constitutes a "slug

load" that can violate Clean Water Act compliance by overwhelming the treatment plant's

bacteria.

Segregation: Collect bulk powder in a dedicated waste drum or heavy-duty bag labeled

"Non-Hazardous Waste - Carbohydrates."

Disposal Method:

Landfill: Sanitary landfill is acceptable for this material.[2]

Incineration: High-temperature incineration is also a valid, clean disposal method for

organic carbohydrates.

Manifesting: List as "Non-Regulated Material" on waste manifests.
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Protocol C: Mixed Chemical Waste
Context: FOS DP11 dissolved in HPLC mobile phases (e.g., Acetonitrile/Water) or mixed with

toxic reagents.[1]

The "Mixture Rule" applies: If FOS DP11 is mixed with a hazardous solvent, the entire mixture

assumes the hazard classification of the solvent.

Collection: Collect in a solvent waste carboy compatible with the solvent (e.g., HDPE for

organics).

Labeling: Label as "Hazardous Waste" listing the solvent (e.g., "Waste Acetonitrile, FOS

Contaminant").

Disposal: Hand over to your EHS Hazardous Waste Management team for incineration.

Decision Logic & Workflow
The following diagram illustrates the decision-making process for compliant disposal.
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FOS DP11 Waste Generated

Is it mixed with
hazardous chemicals

(e.g., Solvents)?

Is quantity > 1 kg?

NO

PROTOCOL C:
Dispose as Hazardous Waste

(Incineration)

YES

PROTOCOL B:
Solid Waste / Landfill

(Do NOT Drain Dispose)

YES (Bulk)

PROTOCOL A:
Sanitary Sewer / Lab Trash

(Dilute & Flush)

NO (Trace/Standard)

Click to download full resolution via product page

Figure 1: Decision matrix for FOS DP11 disposal based on mixture status and quantity.

Regulatory Compliance Checklist
To ensure your laboratory remains audit-ready, verify the following:

RCRA (40 CFR 261): Confirmed that FOS DP11 is not a listed hazardous waste .[1]

Local POTW Limits: If using drain disposal, ensure the daily discharge does not exceed your

facility's BOD or Total Suspended Solids (TSS) limits.

Container Status: Ensure all empty containers meet the definition of "RCRA Empty" (less

than 3% by weight remaining) before placing in regular trash .[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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